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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
VU0364572 is a selective allosteric agonist of the M1 muscarinic acetylcholine receptor (M1-

mAChR), a G protein-coupled receptor implicated in cognitive processes.[1] As an orally active

and central nervous system (CNS) penetrant compound, VU0364572 has shown potential in

preclinical mouse models for neurological disorders such as Alzheimer's disease.[1] These

application notes provide detailed protocols for the in vivo administration of VU0364572 in

mouse models, focusing on dosing, experimental procedures, and expected outcomes based

on published research.

Mechanism of Action and Signaling Pathway
VU0364572 functions as a bitopic ligand, interacting with both an allosteric site and the

orthosteric binding site of the M1-mAChR. This interaction potentiates the receptor's response

to acetylcholine. The M1-mAChR primarily couples to the Gq/11 family of G proteins. Upon

activation, this initiates a signaling cascade involving the activation of phospholipase C (PLC),

which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium
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(Ca2+), while DAG activates protein kinase C (PKC). Downstream of this canonical pathway,

M1-mAChR activation by VU0364572 has also been shown to induce the phosphorylation of

extracellular signal-regulated kinase (ERK).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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